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Cat. No.: B15566183

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectrum of activity for

ANT2681, a novel metallo-β-lactamase (MBL) inhibitor. ANT2681 is under development to be

used in combination with meropenem for the treatment of serious infections caused by MBL-

producing Enterobacterales. This document details the quantitative data on its efficacy, the

experimental protocols used in its evaluation, and visual representations of its mechanism of

action and experimental workflows.

Introduction
The rise of carbapenem-resistant Enterobacterales (CRE) producing metallo-β-lactamases

(MBLs) represents a significant global health threat.[1][2] MBLs hydrolyze a broad range of β-

lactam antibiotics, including carbapenems, rendering them ineffective.[3] ANT2681 is a specific

and competitive inhibitor of MBLs, with particularly potent activity against New Delhi metallo-β-

lactamase (NDM) enzymes.[1][4] It acts by interacting with the dinuclear zinc ion cluster at the

active site of these enzymes.[3][5] This guide summarizes the key findings from preclinical

studies investigating the spectrum of activity of ANT2681.
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Quantitative Data: In Vitro Activity
The primary mechanism of ANT2681 is the inhibition of MBLs, thereby restoring the

antibacterial activity of β-lactam antibiotics like meropenem. Its efficacy has been quantified

through enzyme inhibition assays (determining the inhibition constant, Ki) and antimicrobial

susceptibility testing (determining the Minimum Inhibitory Concentration, MIC).

Enzyme Inhibition Activity
ANT2681 has demonstrated potent inhibitory activity against a range of MBLs, with a particular

strength against NDM-1.

Metallo-β-Lactamase Ki Value

NDM-1 40 nM[4]

VIM-1 100 nM[4]

VIM-2 680 nM[4]

IMP-1 6.3 µM[4]

Potentiation of Meropenem Activity
In combination with meropenem, ANT2681 significantly reduces the MIC of meropenem

against a large panel of MBL-producing Enterobacterales.

Table 2.1: Meropenem MICs with and without ANT2681 against MBL-Positive

Enterobacterales[1][4]

Organism Subset
Meropenem MIC50/MIC90
(µg/mL)

Meropenem + ANT2681 (8
µg/mL) MIC50/MIC90
(µg/mL)

All MBL-positive

Enterobacterales (n=1,687)
>32 / >32 0.25 / 8

NDM-producing CRE

(n=1,108)
>32 / >32 0.25 / 8
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Table 2.2: Activity of Meropenem-ANT2681 against Enterobacterales Producing Different

MBLs[1][4]

MBL Produced
% of Isolates Inhibited by Meropenem (8
µg/mL) + ANT2681 (8 µg/mL)

NDM-CRE 92.5%

VIM-positive 74.9%

IMP-positive 85.7%

Table 2.3: Comparative Activity against NDM-positive Escherichia coli[1]

Compound Combination MIC90 (µg/mL)

Meropenem-ANT2681 1

Aztreonam-avibactam (ATM-AVI) 4

Cefiderocol (FDC) >32

Cefepime-taniborbactam (FEP-taniborbactam) >32

Experimental Protocols
The following sections detail the methodologies employed in the key studies cited in this guide.

Antimicrobial Susceptibility Testing
The in vitro potency of meropenem in combination with ANT2681 was determined using broth

microdilution methods following the guidelines of the Clinical and Laboratory Standards

Institute (CLSI).

Method: Broth microdilution in cation-adjusted Mueller-Hinton broth (CAMHB).

Inoculum: Standardized bacterial suspension.
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Test Compounds: Meropenem was tested in doubling dilutions, both alone and in the

presence of a fixed concentration of ANT2681 (typically 8 µg/mL). For cefiderocol testing,

iron-depleted CAMHB was utilized.

Incubation: Panels were incubated at 35°C for 16-20 hours.

Endpoint: The MIC was defined as the lowest concentration of the antimicrobial agent that

completely inhibited visible growth of the organism.

Murine Neutropenic Thigh Infection Model
The pharmacokinetics and pharmacodynamics of the meropenem-ANT2681 combination were

evaluated in a well-established murine infection model.[5][6]

Animal Model: Neutropenic mice were used to simulate conditions in immunocompromised

patients. Neutropenia was induced by intraperitoneal injections of cyclophosphamide.

Infection: Mice were inoculated intramuscularly in the thigh with a standardized suspension

of an NDM-producing Enterobacterales strain.

Treatment: Meropenem was administered subcutaneously (s.c.), and ANT2681 was

administered intravenously (i.v.). Dose-ranging and dose-fractionation studies were

performed.

Pharmacodynamic Analysis: The bacterial burden in the thighs was determined after 24

hours of treatment. The relationship between drug exposure (e.g., area under the

concentration-time curve, AUC) and antibacterial effect (change in bacterial log10 CFU/thigh)

was modeled to determine the pharmacodynamic index associated with efficacy. For

ANT2681, the AUC was identified as the relevant pharmacodynamic index.[5][6] The

magnitude of meropenem-ANT2681 exposure required to achieve stasis (no change in

bacterial burden) was determined against multiple NDM-producing strains.[5]

Visualizations
The following diagrams illustrate the mechanism of action of ANT2681 and the workflow of the

in vivo experimental model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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